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Compound of Interest

Compound Name: Nanatinostat

CAS No.: 1256448-47-1

Cat. No.: B2375963

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Nanatinostat
(also known as VRx-3996 or CHR-3996) in various in vitro experimental settings. Nanatinostat
is a potent and selective, orally bioavailable, class I histone deacetylase (HDAC) inhibitor.[1][2]

It specifically targets HDAC1, HDAC2, and HDAC3, leading to the accumulation of acetylated

histones, chromatin remodeling, and the altered transcription of genes involved in tumor cell

division and apoptosis.

Chemical Properties and Storage
A summary of the key chemical properties of Nanatinostat is provided in the table below.
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Property Value

Molecular Formula C₂₀H₁₉FN₆O₂

Molecular Weight 394.4 g/mol

CAS Number 1256448-47-1

Solubility Soluble in DMSO[1]

Storage of Powder Store at -20°C for up to 3 years.

Storage of Stock Solution
Store at -20°C for up to 6 months or -80°C for

up to 1 year. Avoid repeated freeze-thaw cycles.

Preparation of Nanatinostat Stock Solution
Materials:

Nanatinostat powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Vortex mixer

Protocol:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of Nanatinostat powder.

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the

Nanatinostat powder to achieve the desired stock concentration (e.g., 10 mM).

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) or brief sonication can be used to aid

dissolution if necessary.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Experimental Protocols
The following are detailed protocols for common in vitro assays to evaluate the biological

activity of Nanatinostat.

Cell Viability Assay (MTT Assay)
This protocol outlines the determination of cell viability upon treatment with Nanatinostat using

the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

Cells of interest

Complete cell culture medium

Nanatinostat stock solution (e.g., 10 mM in DMSO)

96-well cell culture plates

MTT solution (5 mg/mL in PBS)

DMSO

Microplate reader

Protocol:

Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow

them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

Treatment: The following day, prepare serial dilutions of Nanatinostat in complete cell

culture medium from the stock solution. The final DMSO concentration in the culture medium

should be kept constant across all wells and should not exceed 0.5% (typically ≤0.1%).

Replace the existing medium with the medium containing the desired concentrations of
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Nanatinostat. Include vehicle control (medium with the same concentration of DMSO) and

untreated control wells.

Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and

incubate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to

dissolve the formazan crystals. Gently shake the plate for 10-15 minutes to ensure complete

dissolution.

Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

cells.

Quantitative Data Summary for Nanatinostat in Cell Viability Assays:

Cell Line Assay Duration LC₅₀ Range

Myeloma Cell Lines 48 hours 30.3 - 97.6 nM[2]

Western Blot Analysis of Histone Acetylation
This protocol describes the detection of changes in histone acetylation levels in response to

Nanatinostat treatment.

Materials:

Cells and culture reagents

Nanatinostat stock solution

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and HDAC inhibitors (e.g.,

sodium butyrate)
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BCA protein assay kit

Laemmli sample buffer

SDS-PAGE gels and running buffer

Transfer buffer and PVDF or nitrocellulose membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-acetyl-Histone H3, anti-Histone H3)

HRP-conjugated secondary antibody

Chemiluminescent substrate (ECL)

Imaging system

Protocol:

Cell Treatment and Lysis: Culture and treat cells with Nanatinostat as described in the cell

viability assay. After treatment, wash the cells with ice-cold PBS and lyse them using lysis

buffer containing protease and HDAC inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

protein assay.

Sample Preparation: Normalize the protein concentrations of all samples. Add Laemmli

sample buffer to the lysates and boil at 95-100°C for 5-10 minutes.

SDS-PAGE and Transfer: Load equal amounts of protein per lane on an SDS-PAGE gel.

Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature with

gentle agitation.
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Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-acetyl-

Histone H3) diluted in blocking buffer overnight at 4°C. The following day, wash the

membrane three times with TBST and then incubate with the HRP-conjugated secondary

antibody for 1 hour at room temperature.

Detection: After washing the membrane again with TBST, apply the chemiluminescent

substrate and capture the signal using an imaging system.

Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped

and re-probed with an antibody against total histone H3 or another loading control like β-

actin.

Gene Expression Analysis (qRT-PCR)
This protocol details the analysis of changes in the expression of specific target genes

following Nanatinostat treatment.

Materials:

Cells and culture reagents

Nanatinostat stock solution

RNA extraction kit (e.g., TRIzol or column-based kits)

cDNA synthesis kit

qPCR master mix (e.g., SYBR Green)

Gene-specific primers

Real-time PCR system

Protocol:

Cell Treatment: Treat cells with Nanatinostat at the desired concentrations and for the

appropriate duration.
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RNA Extraction: Harvest the cells and extract total RNA using a commercial RNA extraction

kit according to the manufacturer's instructions.

RNA Quantification and Quality Control: Measure the concentration and purity of the

extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity using gel

electrophoresis or a bioanalyzer.

cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a cDNA synthesis

kit.

Quantitative Real-Time PCR (qPCR): Set up the qPCR reactions using the synthesized

cDNA, gene-specific primers for your target and reference genes (e.g., GAPDH, ACTB), and

a qPCR master mix.

Data Analysis: Analyze the qPCR data using the comparative Ct (ΔΔCt) method to determine

the relative fold change in gene expression in Nanatinostat-treated samples compared to

vehicle-treated controls.
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Caption: General workflow for in vitro experiments using Nanatinostat.
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Caption: Simplified signaling pathway of Nanatinostat's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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